KRN7000 analog 1
Catalog No.
S16229669
CAS No.
M.F
C47H76FNO9S
M. Wt
850.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
KRN7000 analog 1
IUPAC Name
N-[(2S,3S,4R)-3,4-dihydroxy-1-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]-11-[4-(4-fluorophenyl)sulfanylphenyl]undecanamide
Molecular Formula
C47H76FNO9S
Molecular Weight
850.2 g/mol
InChI
InChI=1S/C47H76FNO9S/c1-2-3-4-5-6-7-8-9-10-14-17-20-23-40(51)43(53)39(34-57-47-46(56)45(55)44(54)41(33-50)58-47)49-42(52)24-21-18-15-12-11-13-16-19-22-35-25-29-37(30-26-35)59-38-31-27-36(48)28-32-38/h25-32,39-41,43-47,50-51,53-56H,2-24,33-34H2,1H3,(H,49,52)/t39-,40+,41+,43-,44-,45-,46+,47-/m0/s1
InChI Key
UMWZDLIOULOIRZ-IBYAKCASSA-N
SMILES
Array
XLogP3
11.5
Hydrogen Bond Acceptor Count
11
Hydrogen Bond Donor Count
7
Exact Mass
849.52248234 Da
Monoisotopic Mass
849.52248234 Da
Heavy Atom Count
59
Dates
Last modified: 10-13-2025
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